Cas no 54252-45-8 (N,N'-Dimethyl-2-nitro-1,1-ethenediamine)
N,N'-Dimethyl-2-nitro-1,1-ethenediamine Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Ethenediamine, N,N'-dimethyl-2-nitro-
- N,N´-Dimethyl-2-nitro-1,1-ethenediamine
- 1-N,1-N\'-dimethyl-2-nitroethene-1,1-diamine
- 1-N,1-N'-dimethyl-2-nitroethene-1,1-diamine
- N,N'-Dimethyl-2-nitro-1,1-ethenediamine
- 1,1-bismethylamino-2-nitroethene
- 1,1-Ethenediamine,N,N'-dimethyl-2-nitro
- N,N'-dimethyl-2-nitro-acetamidine
- N,N'-dimethyl-2-nitro-ethene-1,1-diamine
- 1,1-Bis(methylamino)-2-nitroethene
- AKOS006220997
- UNII-X2PTM6CJ26
- Nizatidine impurity A [EP]
- 54252-45-8
- SCHEMBL4357273
- NIZATIDINE IMPURITY A [EP IMPURITY]
- DTXSID80495172
- N,N'-Dimethyl-2-nitroethene-1,1-diamine; Nizatidine Imp. A (EP); Nizatidine Impurity A
- N~1~,N'~1~-Dimethyl-2-nitroethene-1,1-diamine
- X2PTM6CJ26
- n,n'-dimethyl-2-nitroethene-1,1-diamine
-
- Inchi: 1S/C4H9N3O2/c1-5-4(6-2)3-7(8)9/h3,5-6H,1-2H3
- InChI Key: VQBVPDAUEBSGMB-UHFFFAOYSA-N
- SMILES: [O-][N+](/C=C(\NC)/NC)=O
Computed Properties
- Exact Mass: 131.06900
- Monoisotopic Mass: 131.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- Density: 1.107±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: Not available
- Boiling Point: 224.2±35.0 ºC (760 Torr),
- Flash Point: 89.4±25.9 ºC,
- Solubility: Extremely soluble (1000 g/l) (25 º C),
- PSA: 69.88000
- LogP: 0.80580
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
N,N'-Dimethyl-2-nitro-1,1-ethenediamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N,N'-Dimethyl-2-nitro-1,1-ethenediamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D474850-100mg |
N,N'-Dimethyl-2-nitro-1,1-ethenediamine |
54252-45-8 | 100mg |
$ 184.00 | 2023-09-07 | ||
| TRC | D474850-1g |
N,N'-Dimethyl-2-nitro-1,1-ethenediamine |
54252-45-8 | 1g |
$ 1455.00 | 2023-09-07 |
N,N'-Dimethyl-2-nitro-1,1-ethenediamine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on N,N'-Dimethyl-2-nitro-1,1-ethenediamine
Chemical Profile of N,N'-Dimethyl-2-nitro-1,1-ethenediamine (CAS No. 54252-45-8)
N,N'-Dimethyl-2-nitro-1,1-ethenediamine, identified by its CAS number 54252-45-8, is a specialized organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This compound, featuring a nitro-substituted ethylene diamine backbone with dimethylamino groups, exhibits unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a conjugated system of double bonds and nitro groups, contributes to its reactivity and potential applications in the development of novel bioactive molecules.
The< strong>N,N'-Dimethyl-2-nitro-1,1-ethenediamine molecule has been studied for its role in the synthesis of complex heterocyclic scaffolds, which are prevalent in many pharmacologically active agents. The presence of both nitro and amino functional groups provides multiple sites for chemical modification, enabling the construction of diverse molecular architectures. Researchers have leveraged these features to explore its utility in generating derivatives with enhanced binding affinity and selectivity for biological targets.
In recent years, the< strong>CAS No. 54252-45-8 compound has been investigated for its potential applications in medicinal chemistry. Specifically, it has been employed as a precursor in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The nitro group can be selectively reduced to an amine, facilitating further derivatization into pharmacophores that interact with specific protein domains. This transformation has been particularly useful in developing novel therapeutic agents for conditions such as cancer and autoimmune diseases.
The< strong>N,N'-Dimethyl-2-nitro-1,1-ethenediamine structure also exhibits interesting photochemical properties due to its conjugated system. Studies have demonstrated its potential as a photosensitizer or photosensitizer precursor in photodynamic therapy (PDT) applications. The ability to generate reactive oxygen species upon light irradiation makes it a promising candidate for treating localized malignancies and infections. Additionally, its stability under various reaction conditions enhances its suitability for industrial-scale synthesis, ensuring consistent quality and yield.
Advances in computational chemistry have further elucidated the mechanistic aspects of< strong>N,N'-Dimethyl-2-nitro-1,1-ethenediamine-based reactions. Molecular modeling studies have revealed insights into how the compound interacts with biological targets at the atomic level. These findings have guided the design of optimized derivatives with improved pharmacokinetic profiles. For instance, modifications aimed at enhancing solubility or reducing metabolic clearance have been explored to enhance therapeutic efficacy.
The< strong>CAS No. 54252-45-8 compound has also found utility in materials science, particularly in the development of conductive polymers and organic semiconductors. Its electron-withdrawing nitro groups and conjugated double bonds contribute to its ability to form stable charge transport pathways. Researchers have incorporated it into polymer backbones to create materials with tunable electronic properties, which are relevant for flexible electronics and optoelectronic devices.
In conclusion, N,N'-Dimethyl-2-nitro-1,1-ethenediamine (CAS No.< strong>54252-45-8) is a versatile compound with significant potential across multiple domains of chemical research. Its unique structural features enable diverse applications in pharmaceuticals, phototherapy, and advanced materials. As our understanding of its reactivity and function continues to evolve, so too will its role in addressing complex scientific and technological challenges.
54252-45-8 (N,N'-Dimethyl-2-nitro-1,1-ethenediamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)